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Cat. No.: B15622632

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, analytical
methodologies, and metabolic context of D,L-N,N-Didesmethyl Venlafaxine-d11. This
deuterated internal standard is crucial for the accurate quantification of Venlafaxine and its
metabolites in complex biological matrices, a cornerstone of pharmacokinetic and drug
metabolism studies.

Core Compound Characteristics

D,L-N,N-Didesmethyl Venlafaxine is a minor metabolite of the antidepressant drug Venlafaxine.
The deuterated isotopologue, D,L-N,N-Didesmethyl Venlafaxine-d11, serves as an ideal
internal standard for mass spectrometry-based bioanalytical assays due to its chemical
similarity to the analyte and its distinct mass-to-charge ratio.

Chemical Structure and Properties

The chemical structure of D,L-N,N-Didesmethyl Venlafaxine is characterized by a cyclohexanol
ring and a methoxyphenyl group attached to an ethylamine side chain. In the d11 isotopologue,

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15622632#bc-rfq
https://www.benchchem.com/product/b15622632/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-d-l-n-n-didesmethyl-venlafaxine-d11
https://www.benchchem.com/product/b15622632/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-d-l-n-n-didesmethyl-venlafaxine-d11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

eleven hydrogen atoms are replaced by deuterium. Based on the [IUPAC name and SMILES
notation, the deuteration pattern is as follows: ten deuterium atoms are located on the
cyclohexyl ring, and one is on the ethyl chain.

D,L-N,N-Didesmethyl Venlafaxine

e Molecular Formula: C1sH23NO2[1]

e |[UPAC Name: 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol[1]
e Molecular Weight: 249.35 g/mol [1]

D,L-N,N-Didesmethyl Venlafaxine-d11

e Molecular Formula: C15D11H12NO2[2]

o |[UPAC Name: 1-[2-amino-1-deuterio-1-(4-methoxyphenyl)ethyl]-2,2,3,3,4,4,5,5,6,6-
decadeuteriocyclohexan-1-ol[2]

e Molecular Weight: 260.416 g/mol [2]

e SMILES: [2H]C(CN)(clccc(OC)cel)C2(O)C([2H])([2H)C([2H])([2H])C([2H]) ([2H])C([2H])
([HDC2([2R])[2R][2]

Quantitative Data for Mass Spectrometry

The following table summarizes key mass-to-charge ratio (m/z) values for Venlafaxine and its
metabolites, which are essential for developing selective and sensitive LC-MS/MS methods.
The transitions for the deuterated standard are predicted based on common fragmentation
patterns.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Didesmethylvenlafaxine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Didesmethylvenlafaxine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Didesmethylvenlafaxine
https://www.benchchem.com/product/b15622632/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-d-l-n-n-didesmethyl-venlafaxine-d11
https://www.lgcstandards.com/CN/en/p/TRC-D441573
https://www.lgcstandards.com/CN/en/p/TRC-D441573
https://www.lgcstandards.com/CN/en/p/TRC-D441573
https://www.lgcstandards.com/CN/en/p/TRC-D441573
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Precursor lon

Compound Product lon (m/z) Notes
[M+H]* (m/z)
Corresponds to the
Venlafaxine 278.3[3] 58.1[3] dimethyl-methylene-
ammonium ion.
O- . .
) Major active
Desmethylvenlafaxine  264.3[3] 58.1[3] ]
metabolite.
(ODbV)
) Corresponds to the 4-
D,L-N,N-Didesmethyl
] 250.1802[1] 121.0639[1] methoxybenzyl
Venlafaxine ]
moiety.
) Predicted based on
D,L-N,N-Didesmethyl _ N
~261.2 Predicted the addition of 11

Venlafaxine-d11

Daltons.

Metabolic Pathway of Venlafaxine

Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 enzymes. The major metabolic pathway is O-demethylation to form the active metabolite
O-desmethylvenlafaxine (ODV). N-demethylation to N-desmethylvenlafaxine (NDV) is a minor
pathway. D,L-N,N-Didesmethyl Venlafaxine is formed through further demethylation.
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Metabolic Pathway of Venlafaxine

Experimental Protocols
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The following provides a representative experimental protocol for the simultaneous

determination of Venlafaxine and its metabolites in human plasma using HPLC-MS/MS with

D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard. This protocol is a synthesis of

methodologies reported in the literature and should be optimized for specific laboratory
conditions.[4][5][6][7][8]

Sample Preparation: Solid-Phase Extraction (SPE)

Conditioning: Condition a C8 or mixed-mode cation exchange SPE cartridge with 1 mL of
methanol followed by 1 mL of deionized water.

Sample Loading: To 500 pL of human plasma, add a known concentration of the internal
standard, D,L-N,N-Didesmethyl Venlafaxine-d11. Load the sample onto the conditioned
SPE cartridge.

Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in
water) to remove interferences.

Elution: Elute the analytes and the internal standard with 1 mL of a stronger organic solvent,
such as methanol or a solution of 5% ammonium hydroxide in methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen at 40°C. Reconstitute the residue in 100 uL of the initial mobile phase.

HPLC-MS/MS Analysis

Chromatographic System: A high-performance liquid chromatography system coupled with a
triple quadrupole mass spectrometer.

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 um patrticle size) is
commonly used.

Mobile Phase:
o Mobile Phase A: 0.1% Formic acid in water.

o Mobile Phase B: 0.1% Formic acid in acetonitrile.
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» Gradient Elution: A linear gradient from a low to high percentage of Mobile Phase B over
several minutes. The specific gradient profile should be optimized to achieve adequate
separation of the analytes.

» Flow Rate: 0.3 - 0.5 mL/min.

* Injection Volume: 5 - 10 pL.

e Mass Spectrometer:
o lonization Mode: Electrospray lonization (ESI), Positive.
o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor the specific precursor to product ion transitions for each analyte
and the internal standard as detailed in the quantitative data table.

Experimental Workflow

The following diagram illustrates the general workflow for a typical bioanalytical study
employing D,L-N,N-Didesmethyl Venlafaxine-d11.
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Bioanalytical Workflow for Venlafaxine Analysis

Sample Preparation

HPLC-MS/MS Analysis

Data Processing & Quantification

Pharmacokinetic Modeling
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General Bioanalytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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